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Compound of Interest

Compound Name: Dibromoacetaldehyde

Cat. No.: B156388 Get Quote

Nomenclature and Identification
The unambiguous identification of a chemical compound is crucial for scientific communication

and research.

Identifier Value

IUPAC Name 2,2-dibromoacetaldehyde[1]

CAS Number 3039-13-2[1][2]

Molecular Formula C₂H₂Br₂O[1][2]

Molecular Weight 201.84 g/mol

Synonyms
Dibromoacetaldehyde, Acetaldehyde, 2,2-

dibromo-

Physicochemical Properties
The physical and chemical properties of 2,2-dibromoacetaldehyde are summarized in the

table below. These properties are essential for its handling, storage, and application in

experimental settings.
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Property Value Source

Boiling Point 136.3 °C at 760 mmHg

Density 2.357 g/cm³

Flash Point 68.7 °C

Refractive Index 1.541

Vapor Pressure 7.41 mmHg at 25 °C

Solubility
DMSO (Very Slightly),

Methanol (Slightly, Heated)

Stability
Extremely moisture-sensitive

and hygroscopic.

Synthesis and Experimental Protocols
The synthesis of haloaldehydes can be challenging due to their reactivity. While a specific,

detailed experimental protocol for the direct synthesis of 2,2-dibromoacetaldehyde is not

readily available in the provided search results, a general understanding can be gained from

the synthesis of related bromoacetals, which serve as stable precursors.

Synthesis of Bromoacetaldehyde Diethyl Acetal
A common strategy to handle reactive aldehydes is to protect them as acetals. The following is

a protocol for the synthesis of bromoacetaldehyde diethyl acetal, which can be a precursor to

bromoacetaldehyde.

Materials:

Vinyl acetate

Absolute ethanol

Bromine

Ice
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10% Sodium carbonate solution

Anhydrous calcium chloride

3-L three-necked round-bottomed flask

Mechanical stirrer

Thermometer

Apparatus for gas introduction (as shown in the reference)

Procedure:

A solution of 430 g (5 moles) of vinyl acetate in 1.5 L (26 moles) of absolute ethanol is placed

in the 3-L three-necked flask.

The solution is cooled to approximately -10 °C using an ice-salt bath, and stirring is initiated.

Bromine (255 mL, 5 moles), previously washed with concentrated sulfuric acid, is introduced

into the flask via a rapid current of air over a period of 8-10 hours.

The reaction mixture is then allowed to stand overnight and warm to room temperature.

The mixture is poured into 1.7 L of ice water. The lower layer, containing the bromoacetal

and ethyl acetate, is separated.

The organic layer is washed twice with 300-mL portions of cold water and once with 300 mL

of cold 10% sodium carbonate solution.

The product is dried over two successive 25-g portions of anhydrous calcium chloride.

The crude product is purified by distillation under reduced pressure to yield

bromoacetaldehyde diethyl acetal.

Reactivity and Applications
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2,2-Dibromoacetaldehyde is a reactive organic compound due to the presence of two

bromine atoms on the alpha-carbon to the carbonyl group. This structural feature makes it a

useful intermediate in various chemical syntheses.

It is utilized as a reagent in analytical chemistry for the detection of haloacetaldehydes in

treated water, often in conjunction with gas chromatography-mass spectrometry (GC-MS).

Furthermore, it is recognized as a disinfection byproduct in drinking water and has

demonstrated genotoxicity.

Visualizations
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.
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Caption: Synthesis workflow for bromoacetaldehyde diethyl acetal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b156388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Compounds (Reactants)

Downstream Compounds (Products)

2,2-Dibromoacetaldehyde

Glyoxime 2,2'-Biimidazole 1,1-dibromo-2,2-bis-
(4-methoxy-phenyl)-ethane

Bromine Paraldehyde Ethyl Acetate Bromal
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Caption: Chemical relationships of 2,2-dibromoacetaldehyde.

Safety Information
2,2-Dibromoacetaldehyde is a hazardous chemical and should be handled with appropriate

safety precautions in a well-ventilated area. It is classified as an acute oral toxicant and is

hazardous to the aquatic environment. Users should consult the Safety Data Sheet (SDS) for

detailed information on handling, storage, and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-dibromoacetaldehyde IUPAC name]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b156388#2-2-
dibromoacetaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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